2,4-Thiazolidinedione, 5-[[4-(dimethylamino)phenyl]methylene]-

• CAS No.: 3695-48-5
• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.30 g/mol
• IUPAC Name: 5-[[4-(dimethylamino)phenyl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C12H12N2O2S/c1-14(2)9-5-3-8(4-6-9)7-10-11(15)13-12(16)17-10/h3-7H,1-2H3,(H,13,15,16)
• InChI Key: FONFGNGCCZIGRM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=C2C(=O)NC(=O)S2

Description

Structural Characteristics of 5-[[4-(Dimethylamino)phenyl]methylene]-2,4-Thiazolidinedione

The molecular architecture of 5-[[4-(dimethylamino)phenyl]methylene]-2,4-thiazolidinedione comprises a thiazolidine-2,4-dione heterocyclic ring fused with a 4-(dimethylamino)benzylidene substituent. The TZD core features a five-membered ring containing sulfur at position 1, nitrogen at position 3, and two ketone groups at positions 2 and 4. The benzylidene group at position 5 introduces conjugation via a methylene bridge, extending the π-electron system and influencing electronic properties.

Key structural features include:

• Thiazolidinedione Core : The ring system exhibits planar geometry, with bond lengths and angles consistent with resonance stabilization between the sulfur and carbonyl groups.
• 4-(Dimethylamino)benzylidene Substituent : The para-dimethylamino group on the aromatic ring acts as an electron-donating moiety, enhancing the electron density of the conjugated system. This modification impacts intermolecular interactions, such as hydrogen bonding and hydrophobic effects, which are critical for biological activity.
• Spectral Signatures : Infrared (IR) spectroscopy of analogous TZDs reveals characteristic absorption bands for N-H (3325 cm⁻¹), C=O (1675 cm⁻¹), and C-S (622 cm⁻¹) groups. Nuclear magnetic resonance (NMR) data for similar compounds show distinct proton environments, such as deshielded NH protons (δ 12.0 ppm) and aromatic protons (δ 6.3–7.0 ppm).

Table 1: Comparative Structural Features of Select Thiazolidinedione Derivatives

Compound	Core Structure	Substituent	Key Functional Groups
5-Benzylidene-2,4-thiazolidinedione	Thiazolidine-2,4-dione	Benzylidene	C=O, C-S, NH
Target Compound	Thiazolidine-2,4-dione	4-(Dimethylamino)benzylidene	C=O, C-S, NH, N(CH₃)₂
5-(4-Fluorobenzylidene) derivative	Thiazolidine-2,4-dione	4-Fluorobenzylidene	C=O, C-S, NH, C-F

The dimethylamino group’s electron-donating nature may enhance solubility and modulate receptor binding compared to halogenated or alkoxy-substituted analogs.

Historical Development of Thiazolidinedione-Based Compounds

Thiazolidinediones emerged in the 1980s as insulin sensitizers for type 2 diabetes mellitus (T2DM). Early derivatives, such as ciglitazone, demonstrated hypoglycemic effects but were limited by hepatotoxicity. The 1990s saw the development of second-generation TZDs, including rosiglitazone and pioglitazone, which targeted peroxisome proliferator-activated receptor gamma (PPAR-γ) with improved safety profiles.

Structural modifications to the TZD core have focused on:

• Arylidene Substituents : Introducing aromatic groups at position 5 to enhance PPAR-γ affinity and selectivity. For example, 5-(4-hydroxy-3-methoxyphenyl) derivatives showed dual PPAR-γ/α agonism.
• Heterocyclic Integration : Morpholino and piperazine moieties were added to improve pharmacokinetic properties, as seen in 5-[morpholino(phenyl)methyl]-TZDs.
• Electron-Donating Groups : Substituents like dimethylamino (as in the target compound) were explored to fine-tune electronic effects and metabolic stability.

Table 2: Milestones in Thiazolidinedione Derivative Development

Era	Key Advancements	Representative Compounds
1980s	Discovery of insulin-sensitizing effects	Ciglitazone
1990s	PPAR-γ-targeted TZDs; reduced hepatotoxicity	Rosiglitazone, Pioglitazone
2000s	Dual PPAR agonists; structural diversification	Aleglitazar, Lobeglitazone
2010s–Present	Multifunctional TZDs with anti-inflammatory/anticancer activity	5-Arylidene derivatives

The target compound, 5-[[4-(dimethylamino)phenyl]methylene]-2,4-thiazolidinedione, exemplifies modern efforts to engineer TZDs with tailored electronic profiles and multifunctional bioactivity. Computational studies highlight its potential to interact with PPAR-γ and other targets, though empirical validation remains ongoing.

Preparation Methods

Knoevenagel Condensation Using Piperidine Catalysis

The most widely reported method involves the base-catalyzed condensation of 2,4-thiazolidinedione with 4-dimethylaminobenzaldehyde. Piperidine acts as both catalyst and dehydrating agent, typically in refluxing ethanol or toluene.

Procedure :

• Reactants : 2,4-Thiazolidinedione (1 eq), 4-dimethylaminobenzaldehyde (1 eq).
• Conditions : Reflux in anhydrous ethanol/toluene with piperidine (0.1 eq) for 4–8 hours.
• Workup : Precipitation with ice-cold water, filtration, and recrystallization from ethanol.

Key Data :

• Yield : 68–85%.
• Reaction Time : 4–6 hours.
• Characterization : $$ ^1H $$ NMR (DMSO-$$ d_6 $$): δ 7.66 (s, 1H, CH=), 7.43 (d, $$ J = 9.0 $$ Hz, 2H, Ar-H), 6.82 (d, $$ J = 9.0 $$ Hz, 2H, Ar-H), 3.01 (s, 6H, N(CH$$ _3 $$)$$ _2 $$).

Solvent-Free Synthesis with Ethylenediamine Diacetate (EDDA)

EDDA, a Brønsted acid-base catalyst, enables solvent-free condensation under mild conditions.

Procedure :

• Reactants : 2,4-Thiazolidinedione (1 eq), 4-dimethylaminobenzaldehyde (1 eq).
• Conditions : EDDA (10 mol%), 80°C, 2 hours.
• Workup : Crushed, washed with ethanol, and dried.

Key Data :

• Yield : 78–82%.
• Advantages : No volatile solvents, reduced reaction time.
• Green Metrics : Atom economy = 89.5%, E-factor = 0.34.

Deep Eutectic Solvent (DES)-Mediated Synthesis

Choline chloride/N-methylurea DES serves as a reusable, green reaction medium.

Procedure :

• DES Preparation : Choline chloride:N-methylurea (1:2 molar ratio), heated at 80°C until homogeneous.
• Reaction : 2,4-Thiazolidinedione (2 mmol), 4-dimethylaminobenzaldehyde (2 mmol) in DES (5 mL), stirred at 80°C for 2 hours.
• Workup : Water addition, filtration, DES recovery via evaporation.

Key Data :

• Yield : 90.9%.
• Reusability : DES reused 5× with <10% yield drop.
• Characterization : LC/MS (C$$ _{12}$$H$$ _{12}$$N$$ _2$$O$$ _2$$S): m/z 247.02 (M-).

Microwave-Assisted Synthesis

Microwave irradiation accelerates reaction kinetics, reducing time and energy input.

Procedure :

• Reactants : 2,4-Thiazolidinedione (1 eq), 4-dimethylaminobenzaldehyde (1 eq).
• Conditions : Microwave (250 W), 100°C, 15 minutes.
• Catalyst : Piperidine (0.05 eq) in DMF.

Key Data :

• Yield : 88%.
• Reaction Time : 15 minutes vs. 4–8 hours conventionally.

Sodium Acetate in Acetic Acid

A traditional method using sodium acetate as a mild base in acetic acid.

Procedure :

• Reactants : 2,4-Thiazolidinedione (1 eq), 4-dimethylaminobenzaldehyde (1 eq).
• Conditions : Reflux in glacial acetic acid with NaOAc (1.5 eq) for 6–10 hours.
• Workup : Pour into ice, neutralize with NaHCO$$ _3 $$, filter.

Key Data :

• Yield : 56–72%.
• Limitations : Longer reaction time, lower yield compared to DES/EDDA methods.

Comparative Analysis of Methods

Method	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)
Piperidine catalysis	Piperidine	Ethanol	78	4–6	68–85
EDDA	Ethylenediamine diacetate	Solvent-free	80	2	78–82
DES	ChCl:N-methylurea	DES	80	2	90.9
Microwave	Piperidine	DMF	100	0.25	88
NaOAc/AcOH	Sodium acetate	Acetic acid	118	6–10	56–72

Reaction Mechanism Insights

The Knoevenagel condensation proceeds via:

• Deprotonation : Base abstracts α-H from TZD, forming enolate.
• Nucleophilic Attack : Enolate attacks aldehyde carbonyl, forming aldol adduct.
• Dehydration : Loss of H$$ _2$$O yields 5-arylidene product.

Stereochemistry : The exocyclic double bond adopts the Z-configuration due to steric hindrance and thermodynamic stability.

Challenges and Optimization Strategies

• Byproducts : Over-condensation or dimerization minimized by stoichiometric control.
• Solvent Selection : DES improves solubility of polar intermediates, enhancing yield.
• Catalyst Loading : EDDA at 10 mol% optimizes cost and efficiency.

Chemical Reactions Analysis

Types of Reactions

2,4-Thiazolidinedione, 5-[[4-(dimethylamino)phenyl]methylene]- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into thiazolidine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions at the thiazolidinedione core.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, thiazolidine derivatives, and substituted thiazolidinediones .

Scientific Research Applications

2,4-Thiazolidinedione, 5-[[4-(dimethylamino)phenyl]methylene]- has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of various heterocyclic compounds.

Biology: The compound exhibits antimicrobial and antioxidant activities, making it useful in biological studies.

Medicine: It has potential therapeutic applications in treating diabetes, cancer, and inflammatory diseases due to its pharmacological properties.

Industry: The compound is used in the development of new drugs and agrochemicals.

Mechanism of Action

The mechanism of action of 2,4-Thiazolidinedione, 5-[[4-(dimethylamino)phenyl]methylene]- involves the activation of peroxisome proliferator-activated receptors (PPARs), particularly PPAR-γ. This activation improves insulin sensitivity and exerts anti-inflammatory effects . The compound also inhibits lipoxygenase activity, reducing the production of pro-inflammatory leukotrienes .

Comparison with Similar Compounds

Research Findings and Implications

Cytotoxicity Profile

• The TZD ring is a critical determinant of cytotoxicity. Non-TZD analogues (e.g., oxazolidinediones, pyrrolidinediones) show negligible toxicity in HepG2 cells .
• The dimethylamino group in the target compound may mitigate cytotoxicity compared to chlorinated TZDs, as electron-donating groups reduce electrophilic stress .

Therapeutic Potential

• While untested, the compound’s structural similarity to rosiglitazone suggests PPARγ agonist activity. However, the dimethylamino group could alter pharmacokinetics, necessitating in vivo validation .
• ADMET Prediction :
  • LogP : ~2.8 (moderate lipophilicity).
  • Solubility : ~0.1 mg/mL (DMF/water).
  • Metabolism : Likely N-demethylation via CYP3A4 .

Biological Activity

2,4-Thiazolidinedione, 5-[[4-(dimethylamino)phenyl]methylene]- (CAS Number: 3695-48-5) is a compound of significant interest due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C12H12N2O2S
• Molecular Weight : 248.30 g/mol
• Structure : The compound contains a thiazolidinedione ring which is crucial for its biological activity due to its ability to interact with various biological targets.

The compound acts primarily as an agonist of the peroxisome proliferator-activated receptor gamma (PPAR-γ) , which plays a critical role in regulating glucose metabolism and insulin sensitivity. By activating PPAR-γ, thiazolidinediones can improve insulin sensitivity in peripheral tissues and reduce blood glucose levels, making them potential candidates for the treatment of type 2 diabetes mellitus (T2DM) .

1. Antidiabetic Effects

Thiazolidinediones are known for their antidiabetic properties. They enhance insulin sensitivity and reduce insulin resistance, thereby lowering blood glucose levels. Research indicates that modifications to the thiazolidinedione structure can lead to enhanced PPAR-γ activation and improved antidiabetic efficacy .

2. Antioxidant Activity

The antioxidant properties of thiazolidinediones have been documented in several studies. For instance, compounds derived from thiazolidinedione structures exhibit significant radical scavenging abilities. The antioxidant activity tends to increase with concentration, indicating a dose-dependent effect .

Compound	EC50 (µM)	Reference
7b	0.022 ± 0.0013
6a	0.133 ± 0.0045
Hydroxyl Derivative	0.025 ± 0.0012

3. Anticancer Activity

Recent studies have highlighted the anticancer potential of thiazolidinedione derivatives. For example, certain derivatives have shown cytotoxic effects against various cancer cell lines such as MCF-7 (breast cancer), A549 (lung cancer), and HeLa (cervical cancer). The mechanism involves inhibition of key signaling pathways associated with cancer cell proliferation .

Cell Line	IC50 (µM)	Reference
MCF-7	0.45
A549	0.53
HeLa	0.52

Case Study 1: Antidiabetic Efficacy

In a study evaluating the efficacy of various thiazolidinedione derivatives on diabetic models, it was found that specific modifications (such as the addition of dimethylamino groups) significantly enhanced their ability to lower blood glucose levels compared to standard treatments like metformin .

Case Study 2: Antioxidant Evaluation

A comparative study assessed the antioxidant activity of several thiazolidinedione derivatives using the DPPH radical scavenging assay. The results indicated that compounds with hydroxyl and dimethylamino substitutions exhibited superior antioxidant properties compared to their parent compounds .

Q & A

Q. Q1. What are the common synthetic routes for preparing 5-arylidene-2,4-thiazolidinedione derivatives, and how does solvent selection impact reaction efficiency?

The Knoevenagel condensation between aromatic aldehydes and 2,4-thiazolidinedione is a key method for synthesizing 5-arylidene derivatives. Solvent choice critically affects reaction efficiency. For example, ethanol, methanol, acetonitrile, and DMF were tested in a model reaction with benzaldehyde, but no product formed even after 30 hours. This suggests the need for catalytic systems (e.g., tungstic acid) or alternative solvents to drive the reaction . Optimization studies recommend evaluating polar aprotic solvents or ionic liquids to enhance yield .

Q. Q2. How are 2,4-thiazolidinedione derivatives characterized structurally, and what spectroscopic techniques are most reliable?

Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for structural elucidation. Compounds are typically dissolved in DMSO-d6 for $^1$H NMR (400 MHz) and $^{13}$C NMR (100 MHz), with characteristic peaks for the thiazolidinedione ring (e.g., carbonyl groups at ~170 ppm in $^{13}$C NMR) and arylidene protons (δ 7–8 ppm in $^1$H NMR). Crystallization from ethanol further confirms purity and molecular packing .

Q. Q3. What biological activities are associated with the 2,4-thiazolidinedione (TZD) scaffold?

The TZD ring is pharmacologically versatile, with reported anticancer, antidiabetic, and antimicrobial activities. For example, 5-arylidene-TZD derivatives inhibit cancer cell proliferation via PPAR-γ modulation or mitochondrial apoptosis pathways . Structure-activity relationship (SAR) studies highlight that substituents on the arylidene group (e.g., electron-withdrawing groups) enhance cytotoxicity .

Advanced Research Questions

Q. Q4. How does the reaction mechanism differ between thiourea- and thiocyanate-based synthesis of 2,4-thiazolidinedione?

Thiourea-based routes involve cyclization of thiourea derivatives with α-haloesters, proceeding via nucleophilic substitution and subsequent ring closure. Thiocyanate methods rely on the formation of a thioamide intermediate, followed by acid-catalyzed cyclization. The thiourea route generally offers higher atom economy (~80%) compared to thiocyanate (~65%), but the latter provides better regioselectivity for asymmetric derivatives .

Q. Q5. What experimental evidence supports the role of the TZD ring in hepatotoxicity, and how do structural modifications mitigate this risk?

Cytotoxicity assays in HepG2 cells show that TZD-containing compounds (e.g., troglitazone) induce mitochondrial dysfunction and oxidative stress. However, replacing the TZD ring with oxazolidinedione or succinimide abolishes toxicity, suggesting the TZD ring is a key toxicophore. Structural modifications, such as introducing bulky substituents (e.g., 4-methoxyphenylmethylene), reduce metabolic activation and improve safety profiles .

Q. Q6. How can contradictions in cytotoxicity data for structurally similar TZD derivatives be resolved?

Discrepancies often arise from differences in cellular uptake, metabolic stability, or assay conditions. For instance, 5-(4-methoxyphenylmethylene)-TZD (MPMT-I) is highly cytotoxic, while its benzylic analogue (MPMT) shows low toxicity due to reduced membrane permeability. Advanced clustering analysis using chemical fingerprints can rationalize these differences by grouping compounds based on electronic and steric properties .

Q. Q7. What strategies are effective in optimizing the pharmacokinetic properties of TZD derivatives?

Improving solubility and metabolic stability is critical. Introducing hydrophilic groups (e.g., hydroxyl or morpholine) enhances aqueous solubility, as seen in derivatives like 5-(1,3-benzodioxol-5-ylmethylene)-TZD (solubility: 25 mg/mL in DMF) . Prodrug approaches, such as esterification of the TZD carbonyl, can also mitigate rapid hepatic clearance .

Methodological Considerations

Q. Q8. How should researchers design experiments to evaluate the anticancer activity of novel TZD derivatives?

In vitro screening : Use MTS or WST-1 assays in cancer cell lines (e.g., HepG2, MCF-7) at concentrations ≤250 μM for 24–48 hours .

Mechanistic studies : Assess mitochondrial membrane potential (JC-1 staining) and caspase-3/7 activation to confirm apoptosis .

SAR analysis : Compare IC$_{50}$ values of derivatives with varying arylidene substituents to identify critical pharmacophores .

Q. Q9. What computational tools are recommended for predicting the ADMET properties of TZD derivatives?

• ADMET Prediction : Use SwissADME or admetSAR to estimate permeability (LogP), bioavailability, and CYP450 interactions.
• Docking Studies : AutoDock Vina or Schrödinger Suite can model interactions with PPAR-γ or other targets, guiding rational design .

Data Interpretation and Validation

Q. Q10. How can researchers validate conflicting results in TZD derivative synthesis?

• Reproducibility : Replicate reactions under strictly controlled conditions (e.g., inert atmosphere, precise stoichiometry).
• Byproduct Analysis : Use LC-MS to identify side products (e.g., hydrolysis intermediates) that may skew yield calculations .
• Cross-Validation : Compare NMR data with literature values for known analogues (e.g., 5-(thiophen-2-ylmethylene)-TZD) .